Cas no 773076-83-8 (Ethyl 2-cyano-4,4-dimethoxybutanoate)

• Product Name: Ethyl 2-cyano-4,4-dimethoxybutanoate
• CAS No: 773076-83-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD06211308
• CID: 551904
• PubChem ID: 53404564
• Update Time: 2025-04-19

Ethyl 2-cyano-4,4-dimethoxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-cyano-4,4-dimethoxy-, ethyl ester
• ETHYL 2-CYANO-4,4-DIMETHOXYBUTANOATE
• RARECHEM AL BS 0501
• 2-CYANO-4,4-DIMETHOXY-BUTYRIC ACID ETHYL ESTER
• AB23292
• AG-H-09030
• CTK5E4177
• AK170555
• DTXSID40695414
• AKOS025286073
• AS-50483
• 773076-83-8
• MFCD06211308
• CS-0183650
• P10342
• A865303
• SY098050
• SCHEMBL19858945
• YFB07683
• 2-Cyano-4,4-dimethoxybutanoic acid ethyl ester
• XH0743
• ethyl 2-cyano-4,4-dimethoxy-butanoate
• DB-164273
• Ethyl 2-cyano-4,4-dimethoxybutanoate

• MDL： MFCD06211308
• Inchi： 1S/C9H15NO4/c1-4-14-9(11)7(6-10)5-8(12-2)13-3/h7-8H,4-5H2,1-3H3
• InChI Key： QFVOXVBEBBZZLJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C#N)C(=O)OCC)OC

Computed Properties

• Exact Mass: 201.1
• Monoisotopic Mass: 201.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6
• XLogP3: 0.6